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Compound Name:
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Cat. No.: B1347342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of dimethoxy-methylbenzaldehydes. While the natural occurrence of these specific compounds

appears to be sparsely documented in publicly available literature, this document details their

chemical properties and outlines established protocols for their synthesis and isolation, which

are fundamental for further research and development.

Natural Occurrence: An Area Ripe for Discovery
The natural sourcing of dimethoxy-methylbenzaldehydes remains a largely unexplored frontier.

While related compounds such as 3,4-dimethoxybenzaldehyde (veratraldehyde) are known to

occur in various plants, including peppermint, ginger, and raspberry, specific evidence for the

natural presence of their methylated counterparts is scarce.[1][2] One general mention

suggests that 3,5-dimethoxy-4-methylbenzaldehyde is a phenylacetic compound found in the

fructus of plants, though specific species are not named.[3] This lack of data presents a

significant opportunity for phytochemists and natural product researchers to investigate novel

plant sources for these potentially bioactive molecules.

The closely related 3,4,5-trimethoxybenzaldehyde has been identified in organisms like

Zanthoxylum ailanthoides and Acorus calamus, suggesting that plants producing similar
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aromatic compounds could be promising candidates for discovering dimethoxy-

methylbenzaldehydes.[4]

Isomers of Dimethoxy-Methylbenzaldehyde
The following table summarizes the key isomers of dimethoxy-methylbenzaldehyde. The data

on natural occurrence is limited, as noted above. The synthesis references point to established

laboratory methods for producing these compounds, the work-up procedures of which provide

a basis for isolation and purification protocols.
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Structure
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Known
Natural
Sources

Synthesis
/Isolation
Referenc
e

2,3-

Dimethoxy-

5-

methylbenz

aldehyde

13435-13-

7
C₁₀H₁₂O₃ 180.20

Not well-

documente

d

[5]

2,4-

Dimethoxy-

3-

methylbenz

aldehyde

7149-92-0 C₁₀H₁₂O₃ 180.20

Not well-

documente

d

[6]

2,4-

Dimethoxy-

5-

methylbenz

aldehyde

7149-91-9 C₁₀H₁₂O₃ 180.20

Not well-

documente

d

[7]

2,4-

Dimethoxy-

6-

methylbenz

aldehyde

7149-90-8 C₁₀H₁₂O₃ 180.20

Not well-

documente

d

-

2,5-

Dimethoxy-

3-

methylbenz

aldehyde

4925-87-5 C₁₀H₁₂O₃ 180.20

Not well-

documente

d

[8]

2,5-

Dimethoxy-

4-

methylbenz

aldehyde

4925-88-6 C₁₀H₁₂O₃ 180.20

Not well-

documente

d

[8][9][10]
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3,4-

Dimethoxy-

2-

methylbenz

aldehyde

5334-58-7 C₁₀H₁₂O₃ 180.20

Not well-

documente

d

-

3,4-

Dimethoxy-

5-

methylbenz

aldehyde

5650-59-9 C₁₀H₁₂O₃ 180.20

Not well-

documente

d

-

3,5-

Dimethoxy-

4-

methylbenz

aldehyde

1011-27-4 C₁₀H₁₂O₃ 180.20

Fructus of

plants

(unspecifie

d)

[3]

Experimental Protocols: Synthesis and Isolation
The following sections provide detailed methodologies for the synthesis of specific dimethoxy-

methylbenzaldehyde isomers. These procedures, particularly the work-up and purification

steps, are directly applicable to the isolation of these compounds from either a crude synthetic

mixture or a concentrated natural extract.

Synthesis and Isolation of 2,5-Dimethoxy-3-
methylbenzaldehyde
This protocol is adapted from a synthetic procedure involving the oxidation of 3-hydroxymethyl-

2,5-dimethoxytoluene.[8]

Materials and Reagents:

3-Hydroxymethyl-2,5-dimethoxytoluene

Selenium dioxide (SeO₂)

Benzene
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Ligroin

Standard laboratory glassware for distillation and crystallization

Procedure:

Oxidation: To a solution of 3-hydroxymethyl-2,5-dimethoxytoluene (95.8 g) in benzene (100

ml), add finely powdered selenium dioxide (30 g).

Azeotropic Distillation: Heat the suspension to reflux and carry out azeotropic distillation until

the formation of water is complete (approximately 3.5 g of water collected).

Purification by Distillation: Distill the residue under reduced pressure. After a forerun of red

oil, collect the fraction of 2,5-dimethoxy-3-methylbenzaldehyde at a boiling point of 89-

91°C/0.5 mmHg.

Crystallization: The collected fraction will solidify. Recrystallize the solid from ligroin to yield

white needles of pure 2,5-dimethoxy-3-methylbenzaldehyde (m.p. 42°C).

Synthesis and Isolation of 2,5-Dimethoxy-4-
methylbenzaldehyde
This method describes the synthesis from 2,5-dimethoxytoluene.[9]

Materials and Reagents:

2,5-Dimethoxytoluene

Phosphorus oxychloride (POCl₃)

N-methylformanilide

Water

Hexane

Standard laboratory glassware for heating, filtration, and extraction
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Procedure:

Reaction Mixture Preparation: Prepare a solution of phosphorus oxychloride (40 ml) and N-

methylformanilide (45 ml) and let it stand at ambient temperature for 50 minutes.

Addition of Substrate: Add 2,5-dimethoxytoluene (15.2 g) to the solution.

Heating: Heat the resulting solution on a steam bath for 140 minutes.

Hydrolysis: Add the dark, viscous reaction mixture to 2 liters of water and stir for several

hours to complete the hydrolysis of reaction intermediates.

Initial Isolation: Collect the solid product by filtration and wash it with water. Air-dry the

reddish, crumbly crystals.

Extraction and Crystallization: Extract the solid product with two portions of 125 ml of boiling

hexane. Upon cooling, pale cream-colored crystals will deposit.

Final Purification: Recrystallize the product from boiling hexane to obtain pure, brilliant white

crystals of 2,5-dimethoxy-4-methylbenzaldehyde.

Analytical Characterization
The identification and quantification of dimethoxy-methylbenzaldehydes can be achieved using

a combination of standard analytical techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating and identifying

volatile compounds in a complex mixture, providing both retention time and mass spectral

data for structural elucidation.

High-Performance Liquid Chromatography (HPLC): A robust method for the quantification

and purity assessment of the target compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The most powerful technique for

unambiguous structural determination, providing detailed information about the chemical

environment of each atom in the molecule.
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Workflow for Isolation and Characterization
The following diagram illustrates a general workflow for the isolation and characterization of a

target compound, such as a dimethoxy-methylbenzaldehyde, from a source material.
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Caption: General workflow for compound isolation and characterization.
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Signaling Pathways and Logical Relationships
Currently, there is no specific information available in the searched literature regarding the

involvement of dimethoxy-methylbenzaldehydes in biological signaling pathways. This

represents another key area for future research, particularly in the context of drug discovery

and development, to understand their potential mechanisms of action and therapeutic

applications.

The logical relationship for the synthesis of these compounds generally follows a pattern of

introducing the aldehyde functionality onto a dimethoxytoluene precursor, as illustrated in the

experimental protocols. The diagram below conceptualizes this general synthetic strategy.

Dimethoxy-methylbenzene
(Precursor)

Formylation Reaction
(e.g., Vilsmeier-Haack, Gattermann) Reaction Intermediate Hydrolysis Dimethoxy-methylbenzaldehyde

(Product)
Purification

(Distillation, Crystallization) Pure Product

Click to download full resolution via product page

Caption: General logic for the synthesis of dimethoxy-methylbenzaldehydes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB1457340_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1457340_EN.htm
https://cymitquimica.com/products/3D-FD67524/24-dimethoxy-5-methylbenzaldehyde/
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/methyldimethoxybenzaldehydes.html
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/methyldimethoxybenzaldehydes.html
https://prepchem.com/2-5-dimethoxy-4-methylbenzaldehyde/
https://www.echemi.com/products/pid_Seven38827-25-dimethoxy-4-methylbenzaldehyde.html
https://www.benchchem.com/product/b1347342#natural-occurrence-and-isolation-of-dimethoxy-methylbenzaldehydes
https://www.benchchem.com/product/b1347342#natural-occurrence-and-isolation-of-dimethoxy-methylbenzaldehydes
https://www.benchchem.com/product/b1347342#natural-occurrence-and-isolation-of-dimethoxy-methylbenzaldehydes
https://www.benchchem.com/product/b1347342#natural-occurrence-and-isolation-of-dimethoxy-methylbenzaldehydes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347342?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

